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Compound of Interest

Compound Name: 2,4-Difluorotoluene

Cat. No.: B1202308 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for 2,4-Difluorotoluene

This guide provides comprehensive safety information for researchers, scientists, and drug

development professionals working with 2,4-Difluorotoluene (CAS No. 452-76-6). It details the

substance's hazards, necessary safety precautions, and emergency procedures to ensure safe

handling and use in a laboratory and development setting.

Chemical and Physical Properties
2,4-Difluorotoluene is a flammable liquid and vapor.[1] It is crucial to understand its physical

properties to handle it safely.

Property Value Source

Molecular Formula C₇H₆F₂ [2][3][4]

Molecular Weight 128.12 g/mol [2][3][4]

Appearance Clear, colorless liquid [4][5]

Boiling Point 113-117 °C [3]

Density 1.12 g/mL at 25 °C [3]

Flash Point 15 °C (59 °F) - closed cup [3]

Refractive Index n20/D 1.449 [3]
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Hazard Identification and Classification
2,4-Difluorotoluene is classified as a hazardous substance with multiple risk factors.[1]

Hazard
Classification

GHS Code Description Source

Flammable Liquids H225 / H226
Highly flammable

liquid and vapor
[1][3][6]

Acute Toxicity (Oral) H302 Harmful if swallowed [1]

Skin

Corrosion/Irritation
H315 Causes skin irritation [1][7]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[1][7]

Specific Target Organ

Toxicity - Single

Exposure

H335
May cause respiratory

irritation
[1][7]

Hazardous to the

Aquatic Environment

(Long-Term)

H412

Harmful to aquatic life

with long lasting

effects

[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent personal exposure.[1]
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Required Personal Protective Equipment

2,4-Difluorotoluene Handling

Eye Protection
(Safety Goggles/Faceshield) Skin Protection Respiratory Protection

(Use in Ventilated Area)

Hand Protection
(Chemical Resistant Gloves, e.g., PVC)

Protective Clothing
(Flame-retardant, Antistatic) Safety Footwear

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling 2,4-Difluorotoluene.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risks.

Handling:

Avoid all personal contact, including inhalation of vapors.[1]

Use in a well-ventilated area and prevent the concentration of vapors in low-lying areas.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1][8] No smoking is

permitted in handling areas.[1][6]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Take precautionary measures against static discharge.[8] Ground and bond containers and

receiving equipment during transfer.[1][6]

Use only non-sparking tools.[1][6]
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Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in original containers in an approved flame-proof area.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][9]

Store away from incompatible materials such as oxidizing agents.[1]

Protect containers from physical damage and check regularly for leaks.[1]

First Aid Measures
Immediate and appropriate first aid is essential in the event of exposure.

Exposure Route

Immediate Action

Exposure Occurs

Inhalation Skin/Hair Contact Eye Contact Ingestion

Remove to fresh air.
Keep comfortable for breathing.

Take off contaminated clothing.
Rinse skin with running water.

Rinse cautiously with water for several minutes.
Remove contact lenses if possible.

Call a POISON CENTER or doctor immediately.
Do NOT induce vomiting.

Seek Professional Medical Attention

if irritation occurs if irritation persists

Click to download full resolution via product page
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Caption: Emergency first aid workflow for exposure to 2,4-Difluorotoluene.

After Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1]

After Skin Contact: Immediately take off all contaminated clothing. Flush skin and hair with

running water and soap if available.[1] Seek medical attention if irritation occurs.[1]

After Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do so. Continue rinsing.[1] If eye irritation persists, get medical

advice/attention.[1]

After Ingestion: If swallowed, refer for medical attention without delay.[1] Rinse mouth.[1] Do

NOT induce vomiting.[10] Qualified first-aid personnel should provide supportive measures.

[1]

Emergency Procedures
Spill Response:

Minor Spills: Remove all ignition sources.[1] Clean up spills immediately.[1] Avoid breathing

vapors and contact with skin and eyes.[1] Use protective equipment. Contain and absorb the

spill with an inert material like vermiculite or sand, then collect in a suitable container for

disposal.[1]

Major Spills: Evacuate personnel and move upwind.[1] Alert the fire brigade and inform them

of the location and nature of the hazard.[1] Wear breathing apparatus and protective gloves.

[1] Prevent spillage from entering drains or waterways.[1] Contain the spill and collect the

recoverable product into labeled containers.[1]

Firefighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, normal protein foam, dry

chemical, or carbon dioxide.[1][11]

Specific Hazards: The liquid and vapor are highly flammable and may travel a considerable

distance to an ignition source.[1] Containers may rupture violently if heated.[1] Combustion

may produce toxic fumes of carbon monoxide and hydrogen fluoride.
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Firefighting Actions: Alert the fire department.[12] If it is safe to do so, remove containers

from the fire area. Cool containers with water spray. Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective gear.[11]
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Immediate Actions

Response (If Trained and Safe)

Fire or Explosion Detected

Alert people in the immediate area

Activate nearest fire alarm

Evacuate the area

Confine fire by closing doors

Proceed to assembly point

Call Emergency Services (911)
From a safe location

Assess Safety:
Small fire? Clear escape path?

Use appropriate fire extinguisher
(Foam, Dry Chemical, CO2)

Yes

No

Do NOT use a solid water stream

Click to download full resolution via product page

Caption: Logical workflow for responding to a fire involving 2,4-Difluorotoluene.
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Experimental Protocols
Understanding the methods used to determine safety data is crucial for risk assessment.

Flash Point Determination (Closed-Cup Method): The flash point of 15 °C for 2,4-
Difluorotoluene was determined using a closed-cup method.[3] This methodology is standard

for volatile liquids.

Principle: A sample of the liquid is heated in a closed container to control the vapor pressure.

An ignition source is periodically introduced into the vapor space above the liquid.[13][14]

Methodology (e.g., Pensky-Martens Closed Cup Tester - ASTM D93):

A specific volume of the sample (e.g., 75 mL) is placed into the test cup.[15]

The sample is heated at a slow, constant rate while being stirred.[14][15]

At regular temperature intervals, stirring is stopped, and an ignition source (a small flame)

is dipped into the vapor space.[14][15]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the sample to ignite with a distinct flash.[15][16]

The final observed flash point is corrected for barometric pressure.[15]

Acute Oral Toxicity Testing (General Protocol - OECD 423): While specific LD50 data for 2,4-
Difluorotoluene is not readily available in the provided search results, the classification

"Harmful if swallowed" (H302) implies toxicity.[1] The standard method for determining such a

classification is outlined in OECD Test Guideline 423 (Acute Toxic Class Method).[17]

Principle: This is a stepwise procedure using a minimal number of animals to obtain sufficient

information on acute toxicity for classification.[17] The method uses fixed doses and ranks

substances based on observed mortality or morbidity.[17]

Methodology:

Dose Selection: Prior information on the substance's toxicity is used to select an

appropriate starting dose from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).
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[17]

Administration: The substance is administered orally to a small group of animals (typically

3) of a single sex (usually females).[17]

Observation: The animals are observed for a defined period (e.g., 14 days) for signs of

toxicity, morbidity, and mortality.[17]

Stepwise Procedure: The outcome of the first step determines the next action. If mortality

is observed, the test is repeated at a lower dose level. If no mortality is observed, the test

proceeds to a higher dose level. This process continues until a reliable classification can

be made.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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